Cas no 887568-43-6 (4,6-Dibromo-3-iodo (1H)indazole)

• Product Name: 4,6-Dibromo-3-iodo (1H)indazole
• CAS No: 887568-43-6
• MF: C₇H₃Br₂IN₂
• MW: 401.824591875076
• CID: 3152770
• PubChem ID: 24728486
• Update Time: 2025-04-21

4,6-Dibromo-3-iodo (1H)indazole Chemical and Physical Properties

Names and Identifiers

• 4,6-Dibromo-3-iodo (1H)indazole
• 4,6-DIBROMO-3-IODO-1H-INDAZOLE
• 887568-43-6
• 4,6-dibromo-3-iodo-2H-indazole

• Inchi： 1S/C7H3Br2IN2/c8-3-1-4(9)6-5(2-3)11-12-7(6)10/h1-2H,(H,11,12)
• InChI Key： MEURQKQMBQEGFN-UHFFFAOYSA-N
• SMILES： IC1=C2C(=CC(=CC2=NN1)Br)Br

Computed Properties

• Exact Mass: 401.76872Da
• Monoisotopic Mass: 399.77077Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 28.7Ų